Cas no 1191045-05-2 (1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene)

• Product Name: 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene
• CAS No: 1191045-05-2
• MF: C₉H₉BrF₂O₂
• MW: 267.067369222641
• CID: 6216359
• PubChem ID: 58259765
• Update Time: 2025-05-21

1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1191045-05-2
• JAPREOYJPILCKF-UHFFFAOYSA-N
• EN300-6508045
• SCHEMBL1119252
• 1-bromo-3-(difluoromethyl)-2,5-dimethoxybenzene
• 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene

• Inchi： 1S/C9H9BrF2O2/c1-13-5-3-6(9(11)12)8(14-2)7(10)4-5/h3-4,9H,1-2H3
• InChI Key： JAPREOYJPILCKF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)F)=C1OC)OC

Computed Properties

• Exact Mass: 265.97540g/mol
• Monoisotopic Mass: 265.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene

1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene: A Comprehensive Overview

The compound 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene (CAS No. 1191045-05-2) is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials. The difluoromethyl group attached to the benzene ring introduces interesting electronic and steric effects, while the bromo and methoxy substituents further enhance its reactivity and functional versatility.

Recent studies have highlighted the importance of difluoromethyl-substituted aromatic compounds in medicinal chemistry. The presence of the difluoromethyl group in 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene has been shown to improve the compound's bioavailability and stability, making it a promising candidate for drug delivery systems. Researchers have also explored the use of this compound as a precursor for synthesizing more complex molecules with potential therapeutic applications.

The synthesis of 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromo group is typically achieved through electrophilic substitution reactions, while the methoxy groups are introduced via nucleophilic aromatic substitution. The incorporation of the difluoromethyl group requires precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene has shown potential in the development of advanced materials such as organic semiconductors and optoelectronic devices. Its unique electronic properties make it a valuable component in designing materials with tailored optical and electrical characteristics. Recent research has also focused on its use in polymer chemistry, where it serves as a building block for synthesizing functional polymers with enhanced mechanical and thermal stability.

The toxicological profile of 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene is an area of active research. Preliminary studies indicate that the compound exhibits low toxicity under standard experimental conditions, which is advantageous for its use in industrial and pharmaceutical applications. However, further investigations are required to fully understand its long-term effects on human health and the environment.

Looking ahead, the development of novel synthetic routes for 1-Bromo-3-(difluoromethyl)-2,5-dimethoxybenzene remains a key area of interest. Researchers are exploring green chemistry approaches to reduce waste and improve sustainability in its production process. Additionally, ongoing studies aim to uncover new functional applications for this compound in fields such as nanotechnology and biotechnology.